Cas no 1029052-29-6 (5-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid methyl ester)

• Product Name: 5-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid methyl ester
• CAS No: 1029052-29-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 2153242
• Update Time: 2025-05-21

5-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-ethyl-2H-pyrazole-3-carboxylic acid methyl ester
• HLZPTCYAOAVRLV-UHFFFAOYSA-N
• SBB073768
• methyl 3-amino-1-ethylpyrazole-5-carboxylate
• 5-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid methyl ester

• Inchi： 1S/C7H11N3O2/c1-3-10-5(7(11)12-2)4-6(8)9-10/h4H,3H2,1-2H3,(H2,8,9)
• InChI Key： HLZPTCYAOAVRLV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(N)=NN1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid methyl ester

5-Amino-2-Ethyl-2H-Pyrazole-3-Carboxylic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 1029052-29-6, known as 5-Amino-2-Ethyl-2H-Pyrazole-3-Carboxylic Acid Methyl Ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

Pyrazole derivatives are heterocyclic compounds characterized by a five-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of the amino group (-NH₂) at position 5 and the methyl ester (-COOCH₃) at position 3 in this compound introduces unique chemical properties and enhances its reactivity. The ethyl group (-CH₂CH₃) at position 2 further modulates the electronic and steric environment of the molecule, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of 5-Amino-2-Ethyl-2H-Pyrazole-3-Carboxylic Acid Methyl Ester as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents, where the pyrazole ring serves as a scaffold for attaching functional groups that inhibit key inflammatory pathways. The methyl ester functionality has been shown to improve solubility and bioavailability, making it an attractive candidate for oral drug delivery systems.

In addition to its pharmaceutical applications, this compound has found utility in agrochemicals. The amino group at position 5 facilitates the formation of hydrogen bonds, which is crucial for enhancing the stability and efficacy of herbicides and fungicides. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional synthetic methods, reducing environmental impact while maintaining high yields.

The synthesis of 5-Amino-2-Ethyl-2H-Pyrazole-3-Carboxylic Acid Methyl Ester involves a multi-step process that typically begins with the preparation of pyrazole intermediates. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high purity and structural integrity. Innovations in catalytic methods, such as the use of transition metal catalysts, have significantly streamlined the synthesis process, making it more efficient and scalable for industrial applications.

From a toxicological perspective, studies on this compound have demonstrated moderate acute toxicity, with minimal adverse effects observed at therapeutic doses. However, long-term exposure studies are still underway to fully understand its safety profile. Regulatory agencies have classified this compound under non-restricted use categories due to its limited hazards, provided proper handling protocols are followed.

Looking ahead, the demand for 5-Amino-2-Ethyl-2H-Pyrazole-3-Carboxylic Acid Methyl Ester is expected to grow as researchers continue to uncover its potential in niche therapeutic areas such as oncology and neurodegenerative diseases. Its ability to act as a chelating agent makes it a promising candidate for designing metalloenzyme inhibitors, which could pave the way for novel treatments targeting diseases associated with metalloprotein dysregulation.

In conclusion, 5-Amino-2-Ethyl-2H-Pyrazole-3-Carboxylic Acid Methyl Ester (CAS No. 1029052-29) stands out as a versatile and valuable molecule with wide-ranging applications across multiple industries. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and biological research, ensure that this compound will remain a focal point in future scientific endeavors.